Hexahydronaphthalene-1,3(2h,4h)-dione
Description
Hexahydronaphthalene-1,3(2H,4H)-dione , also known as 1,2,3,4-Tetrahydronaphthalene-1,3-dione or α-Tetralone , is an organic compound with the molecular formula C10H10O . It is a bicyclic ketone derived from naphthalene. The compound exists as a white crystalline solid and has various applications in organic synthesis and pharmaceutical research .
Synthesis Analysis
The synthesis of Hexahydronaphthalene-1,3(2H,4H)-dione involves several methods, including catalytic hydrogenation of naphthalene, oxidation of tetralin, and cyclization of 1,2-dihydronaphthalene. These processes yield the desired compound with good yields and purity. Researchers have explored different reaction conditions and catalysts to optimize the synthesis .
Molecular Structure Analysis
The molecular structure of Hexahydronaphthalene-1,3(2H,4H)-dione consists of a fused bicyclic ring system. The compound contains a ketone functional group (C=O) located at the 1,3 position. The tetralone ring exhibits planarity due to conjugation effects. The geometry and bond angles play a crucial role in its reactivity and biological activity .
Chemical Reactions Analysis
- Substitution reactions : Substituents can be introduced at different positions on the tetralone ring, affecting its chemical properties .
Physical And Chemical Properties Analysis
properties
IUPAC Name |
4a,5,6,7,8,8a-hexahydro-4H-naphthalene-1,3-dione | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14O2/c11-8-5-7-3-1-2-4-9(7)10(12)6-8/h7,9H,1-6H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QHMIKDWRCOBYRY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2C(C1)CC(=O)CC2=O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
166.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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